Cas no 2868-38-4 (Propanamide,N-1-naphthalenyl-)

• Product Name: Propanamide,N-1-naphthalenyl-
• CAS No: 2868-38-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 266925
• PubChem ID: 307009
• Update Time: 2025-04-19

Propanamide,N-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-1-naphthalenyl-
• 1-Propionylamino-naphthalin
• AC1L7A2E
• AC1Q2RT2
• AN-652
• N-(1-naphthyl)propanamide
• N-(naphthalen-1-yl)propanamide
• N-[1]Naphthyl-propionamid
• N-[1]naphthyl-propionamide
• N-1-naphthylpropanamide
• N-naphthylpropanamide
• N-propionyl-1-aminonaphthalene
• NSC204709
• SureCN1285414
• AN-652/13319012
• N-(naphthalene-1-yl) propanamide
• DTXSID00308518
• 2868-38-4
• N-(naphthalen-1-yl) propanamide
• NSC 204709
• MLS000698032
• AKOS002945094
• N-(1-NAPHTHYL)-PROPIONAMIDE
• CHEMBL1559929
• SMR000229008
• NSC-204709
• SCHEMBL1285414
• HMS2632I21
• N-(Naphthalen-1-yl)propionamide
• N-naphthalen-1-ylpropanamide

• Inchi： 1S/C13H13NO/c1-2-13(15)14-12-9-5-7-10-6-3-4-8-11(10)12/h3-9H,2H2,1H3,(H,14,15)
• InChI Key： CEXMYXRLKBMHFX-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1